Cas no 2228360-35-6 (5-bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine)

• Product Name: 5-bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine
• CAS No: 2228360-35-6
• MF: C₁₀H₁₂BrN₃O₂
• MW: 286.12518119812
• CID: 6241585
• PubChem ID: 165865350
• Update Time: 2025-05-20

5-bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine
• 5-bromo-3-nitro-2-[(pyrrolidin-2-yl)methyl]pyridine
• EN300-1922023
• 2228360-35-6

• Inchi： 1S/C10H12BrN3O2/c11-7-4-10(14(15)16)9(13-6-7)5-8-2-1-3-12-8/h4,6,8,12H,1-3,5H2
• InChI Key： WJPGJBPCHJVORT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])CC1CCCN1

Computed Properties

• Exact Mass: 285.01129g/mol
• Monoisotopic Mass: 285.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.7Ų

Additional information on 5-bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine

5-Bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine (CAS No. 2228360-35-6): A Comprehensive Overview

5-Bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine (CAS No. 2228360-35-6) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, serves as a valuable intermediate in the development of novel pharmaceuticals and agrochemicals. Its molecular framework combines a pyridine core with bromo and nitro substituents, along with a pyrrolidin-2-ylmethyl side chain, making it a versatile building block for further chemical modifications.

The growing interest in 5-bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine is driven by its potential applications in drug discovery. Researchers are particularly intrigued by its ability to act as a precursor for the synthesis of bioactive molecules targeting various diseases. The presence of the bromo and nitro groups allows for selective functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability makes it a hot topic in discussions about small molecule drug development and structure-activity relationship (SAR) studies.

In the context of current trends, 5-bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine aligns with the increasing demand for highly functionalized pyridine derivatives. Pyridine-based compounds are widely explored for their roles in kinase inhibitors, antiviral agents, and central nervous system (CNS) therapeutics. The incorporation of a pyrrolidine moiety further enhances the compound's potential to interact with biological targets, as pyrrolidine is a common motif in many FDA-approved drugs.

From a synthetic chemistry perspective, CAS No. 2228360-35-6 offers exciting opportunities for cross-coupling reactions and catalytic transformations. The bromo substituent is particularly reactive in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are frequently searched topics in organic chemistry forums. Additionally, the nitro group can be reduced to an amine, opening pathways to amides, ureas, and other nitrogen-containing functionalities.

The compound's relevance extends to the field of material science, where its aromatic and heterocyclic nature contributes to the design of organic electronic materials. Researchers are investigating its potential in OLEDs (organic light-emitting diodes) and photovoltaic devices, given its ability to modulate electronic properties through structural modifications. This intersection of chemistry and materials science is a trending topic, especially with the rise of green energy solutions.

In terms of market dynamics, the demand for 5-bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine is expected to grow, driven by its applications in pharmaceutical research and specialty chemicals. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS number (2228360-35-6) serves as a critical identifier for procurement and regulatory compliance.

Safety and handling of 5-bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine are also important considerations. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should be followed to ensure safe usage. This includes working in a fume hood and wearing appropriate personal protective equipment (PPE), topics frequently searched by laboratory professionals.

In summary, 5-bromo-3-nitro-2-(pyrrolidin-2-yl)methylpyridine (CAS No. 2228360-35-6) is a multifaceted compound with broad applications in drug discovery, organic synthesis, and material science. Its unique structural attributes and reactivity profile make it a valuable asset for researchers exploring new chemical spaces. As the scientific community continues to uncover its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.